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Compound of Interest
Compound Name: 6-Formyipterin

Cat. No.: B158403
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For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Formylpterin is a pteridine derivative that plays a significant role in various biological
processes. It is recognized as a photolytic breakdown product of folic acid and is a key
molecule in the study of enzymology, particularly concerning the enzyme Xanthine Oxidase
(X0O).[1] 6-Formylpterin serves as both a substrate and a unique "hetero-substrate" inhibitor of
this enzyme, leading to the generation of reactive oxygen species (ROS), which have
implications for cellular signaling and pathology.[1][2] These characteristics make 6-
Formylpterin a valuable tool for investigating enzyme kinetics, active site mechanisms, and
the physiological effects of ROS.

Physicochemical Properties

Property Value

Molecular Formula C7HsNs0:2

Molecular Weight 191.15 g/mol

Appearance Yellow to orange powder

Solubility Sparingly soluble in water

Synonyms 2-amino-4-hydroxy-6-formylpteridine, Pterin-6-

aldehyde
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Applications in Enzymology

The primary application of 6-Formylpterin in enzymology revolves around its interaction with
Xanthine Oxidase.

¢ Substrate of Xanthine Oxidase: 6-Formylpterin is oxidized by Xanthine Oxidase to 6-
carboxypterin. This reaction is accompanied by the production of hydrogen peroxide (H2032),
a key reactive oxygen species.[1]

« Inhibitor of Xanthine Oxidase: 6-Formylpterin exhibits a unigue mode of inhibition known as
"hetero-substrate” inhibition. Xanthine Oxidase is a homodimeric enzyme with two active
sites. The binding of 6-Formylpterin to one active site influences the catalytic activity of the
adjacent site, affecting the turnover rate of other substrates like xanthine.[1]

e ROS Generation: The enzymatic conversion of 6-Formylpterin by Xanthine Oxidase is a
source of cellular H20:2. This property allows researchers to use 6-Formylpterin as a tool to
induce and study oxidative stress in various cell-based models.[2]

¢ Studying Enzyme Kinetics and Mechanism: The dual role of 6-Formylpterin as a substrate
and inhibitor provides a unique probe for investigating the complex kinetic mechanisms of
dimeric enzymes like Xanthine Oxidase, including cooperativity between active sites.[1]

Quantitative Data

While specific Michaelis-Menten constants (Km) and catalytic rate constants (kcat) for 6-
Formylpterin as a substrate for Xanthine Oxidase are not readily available in the literature, its
effect as a hetero-substrate inhibitor has been quantified.
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Effect on Turnover

Enzyme Substrate Inhibitor
Rate (kcat)
Binding of 6-
Formylpterin to one
active site reduces the
Xanthine Oxidase Xanthine 6-Formylpterin turnover rate of

xanthine at the
adjacent site from
17.0 s71t0 10.5 s71[1]

Signaling and Metabolic Pathways
6-Formylpterin in Xanthine Oxidase Catalysis and ROS
Production

The following diagram illustrates the interaction of 6-Formylpterin with Xanthine Oxidase,
leading to the production of 6-carboxypterin and hydrogen peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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